MAGE-1 (222-231)

• sequence: EVYDGREHSA
• source: Homo sapiens (human)
• Synonym: Melanoma-associated antigen 1 (222-231); MAGE-1 (222-231)

Description

MAGE-1 (Melanoma-Associated Antigen 1), also termed MZ2-E, is a tumor-specific antigen first identified in 1991 through its recognition by cytolytic T lymphocytes (CTLs) derived from melanoma patients . The peptide fragment spanning residues 222–231 (sequence: EVDPASNTKY) is a human leukocyte antigen (HLA)-A1-restricted epitope expressed on melanoma cells and other tumors but absent in normal tissues, making it a promising target for immunotherapy . MAGE-1 belongs to the cancer-testis antigen family, which comprises genes silenced in normal tissues except the testis but reactivated in malignancies. Its discovery marked a breakthrough in understanding tumor-specific immune responses and laid the groundwork for precision immunotherapies .

Comparison with Similar Compounds

Comparison with Similar Tumor Antigens

MAGE-1 (222-231) shares functional and structural characteristics with other cancer-testis antigens and tumor-associated peptides. Below is a comparative analysis based on expression profiles, immunogenicity, and clinical relevance:

Table 1: Key Attributes of MAGE-1 (222-231) vs. Similar Antigens

Attribute	MAGE-1 (222-231)	MAGE-A3 (168–176)	NY-ESO-1 (157–165)	SSX-2 (41–49)
Gene Family	MAGE-A1	MAGE-A3	NY-ESO-1	SSX
HLA Restriction	HLA-A1	HLA-A1/A2	HLA-A2	HLA-A2
Tumor Expression	Melanoma, lung, bladder	Melanoma, NSCLC	Melanoma, ovarian	Melanoma, prostate
Normal Tissue Expression	None (testis only)	Testis (limited)	Testis, ovary	Testis
Immunogenicity	High (CTL response)	Moderate (requires adjuvants)	High (broad response)	Moderate (variable)
Clinical Applications	CTL-based therapies	Vaccines (Phase III trials)	Vaccines, adoptive transfer	Preclinical studies

Key Findings:

Structural Similarity :

• MAGE-1 (222-231) and MAGE-A3 (168–176) share sequence homology within the MAGE-A subfamily but differ in HLA binding. MAGE-A3 peptides often bind multiple HLA alleles (e.g., HLA-A1 and HLA-A2), broadening therapeutic applicability compared to MAGE-1’s HLA-A1 restriction .
• NY-ESO-1 (157–165) and SSX-2 (41–49) lack MAGE family homology but exhibit overlapping tumor expression patterns .

Immunotherapeutic Efficacy: MAGE-1 (222-231)-specific CTLs demonstrated potent melanoma cell lysis in vitro, but clinical trials lag behind MAGE-A3 and NY-ESO-1, which have advanced to Phase III vaccine studies . NY-ESO-1 elicits stronger CD4+ and CD8+ T-cell responses, enhancing its utility in combination therapies .

Mechanistic and Clinical Differentiation

• HLA Presentation : MAGE-1’s strict HLA-A1 restriction limits patient eligibility compared to HLA-A2-targeted antigens like NY-ESO-1, which benefit from higher HLA-A2 prevalence .
• Tumor Penetrance: While MAGE-1 is expressed in 40–50% of melanomas, MAGE-A3 is detected in >60% of non-small cell lung cancers (NSCLC), making the latter a priority for lung cancer vaccines .
• Resistance Mechanisms: MAGE-1 downregulation in metastatic tumors has been reported, whereas NY-ESO-1 expression remains stable, favoring its use in late-stage immunotherapy .